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Compound of Interest

Compound Name: 4,5-Difluoro-2-methoxyaniline

Cat. No.: B1319555

Technical Data Sheet: 4,5-Difluoro-2-
methoxyaniline

Audience: Researchers, scientists, and drug development professionals.
Introduction:

4,5-Difluoro-2-methoxyaniline is a fluorinated aromatic amine that serves as a key building
block in the synthesis of complex organic molecules. Its structure, which incorporates a difluoro
substitution pattern on the benzene ring along with methoxy and amine functional groups,
makes it a valuable intermediate in the pharmaceutical and agrochemical industries.[1] The
presence of fluorine atoms can significantly influence the pharmacokinetic and
physicochemical properties of a molecule, such as metabolic stability, lipophilicity, and binding
affinity.

This document provides the core physicochemical properties of 4,5-Difluoro-2-
methoxyaniline.

Physicochemical Properties:

The fundamental molecular formula and weight are essential for stoichiometric calculations in
synthesis and for characterization.
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Property Value Source
Molecular Formula C7H7F2NO [1112]
Molecular Weight 159.14 g/mol [2]
Alternate Molecular Weight 159.1334 g/mol [1]

Logical Relationship of Properties

The diagram below illustrates the direct relationship between the chemical structure and its
derived properties, the molecular formula and weight.

Relationship of Chemical Properties

Chemical Structure
4,5-Difluoro-2-methoxyaniline

Hetermines

Molecular Formula
C7H7F2NO

Molecular Weight
159.14 g/mol

Click to download full resolution via product page
Caption: Derivation of molecular formula and weight from the chemical structure.
Applications in Research and Development:

4,5-Difluoro-2-methoxyaniline is primarily utilized as an intermediate in organic synthesis.[1]
Its unique substitution pattern is leveraged by medicinal chemists and process chemists to
create novel molecules with specific biological activities or material properties. It is particularly
employed in the development of drugs targeting a variety of diseases, including cancer and
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central nervous system disorders, as well as in the creation of advanced agrochemicals like
pesticides and herbicides.[1]

Note: The request for detailed experimental protocols and signaling pathways is not applicable
to the fundamental properties of a chemical intermediate like 4,5-Difluoro-2-methoxyaniline.
Such information would be relevant to a specific biological study or a complex synthesis
process involving this compound, rather than the compound itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 4,5-Difluoro-2-methoxyaniline [myskinrecipes.com]
e 2. 4,5-difluoro-2-methoxyaniline [stenutz.eu]

« To cite this document: BenchChem. [4,5-Difluoro-2-methoxyaniline molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1319555#4-5-difluoro-2-methoxyaniline-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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